Cas no 1004452-00-9 (4-chloro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine
• CAS No: 1004452-00-9
• MF: C₁₁H₉ClF₃N₃
• MW: 275.657471418381
• MDL: MFCD02254014
• CID: 2621322
• PubChem ID: 7176058
• Update Time: 2025-09-27

4-chloro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine
• 4-chloro-1-{[3-(trifluoromethyl)phenyl]methyl}-1H-pyrazol-3-amine
• 1004452-00-9
• 4-chloro-1-[3-(trifluoromethyl)benzyl]-1H-pyrazol-3-amine
• AKOS000304550
• 4-chloro-1-[[3-(trifluoromethyl)phenyl]methyl]pyrazol-3-amine
• CS-0269091
• 4-Chloro-1-(3-trifluoromethyl-benzyl)-1H-pyrazol-3-ylamine
• 4-Chloro-1-(3-(trifluoromethyl)benzyl)-1H-pyrazol-3-amine
• EN300-227882
• 4-Chloro-1-(3-(trifluoromethyl)benzyl)-1,2-dihydro-3h-pyrazol-3-imine
• BBL039489
• 4-CHLORO-1-{[3-(TRIFLUOROMETHYL)PHENYL]METHYL}PYRAZOL-3-AMINE
• STK348789

• MDL： MFCD02254014
• Inchi： 1S/C11H9ClF3N3/c12-9-6-18(17-10(9)16)5-7-2-1-3-8(4-7)11(13,14)15/h1-4,6H,5H2,(H2,16,17)
• InChI Key： DUWLCAPMTGVIIE-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 275.0437095Da
• Monoisotopic Mass: 275.0437095Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 370.3±42.0 °C at 760 mmHg
• Flash Point: 177.8±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-chloro-1-{3-(trifluoromethyl)phenylmethyl}-1H-pyrazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)